2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 2-[4-methyl-6-(methylamino)pyridin-3-yl]piperidine-1-carbaldehyde
• InChI: InChI=1S/C13H19N3O/c1-10-7-13(14-2)15-8-11(10)12-5-3-4-6-16(12)9-17/h7-9,12H,3-6H2,1-2H3,(H,14,15)
• InChI Key: OUXUIXVXHJILEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2CCCCN2C=O)NC

Description

2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde is a chemical compound with the molecular formula C13H19N3O It is characterized by a piperidine ring attached to a pyridine moiety, which is further substituted with a methyl group and a methylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde typically involves multi-step organic reactionsThe reaction conditions often involve the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high purity .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and reduce production costs while maintaining the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can convert the aldehyde group to an alcohol.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. For example, the compound may bind to enzymes or receptors, altering their activity and influencing cellular processes .

Comparison with Similar Compounds

• 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carboxylic acid
• 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-methanol
• 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-nitrile

Comparison: The presence of the aldehyde group allows for specific chemical transformations that are not possible with the carboxylic acid, methanol, or nitrile derivatives .

Biological Activity

2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological properties, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a pyridine moiety, which is known to influence various biological interactions. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{N}_{2}\text{O}$$

This structure suggests potential interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

Antimicrobial Activity

Research indicates that derivatives of piperidine and pyridine exhibit significant antimicrobial properties. For instance, studies have shown that compounds with similar structures demonstrate effective antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for related compounds ranged from 0.0039 to 0.025 mg/mL, indicating strong efficacy against Gram-positive and Gram-negative bacteria .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Target Bacteria	MIC (mg/mL)
Compound A	S. aureus	0.0039
Compound B	E. coli	0.025
Compound C	P. aeruginosa	0.015

Anticancer Activity

The compound's potential as an anticancer agent has been explored through various studies. For example, compounds similar to 2-(4-Methyl-6-(methylamino)pyridin-3-yl)piperidine-1-carbaldehyde have shown promising results in inhibiting the proliferation of cancer cells such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer). The apoptosis-inducing effects were notable at concentrations as low as 1 μM, enhancing caspase-3 activity significantly at higher concentrations .

Case Study: Anticancer Effects on MDA-MB-231 Cells
In a study evaluating the effects of similar compounds:

• Concentration : 1 μM induced morphological changes.
• Caspase-3 Activity : Increased by 1.33–1.57 times at 10 μM.

This suggests that the compound may serve as a lead for developing new anticancer therapies.

The biological activity of this compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Compounds with similar structures have been reported to inhibit enzymes involved in cellular processes, potentially leading to reduced cell proliferation in cancer.
• Receptor Modulation : The structural features may allow for binding to various receptors, influencing signaling pathways associated with cell growth and apoptosis.